Cas no 94135-03-2 (Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester)

94135-03-2 structure
Product name:Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester
CAS No:94135-03-2
MF:C59H74N12O19S
MW:1287.35287332535
CID:813513
Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester Chemical and Physical Properties
Names and Identifiers
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- Caerulein,4-desulfo-10-L-phenylalanine-, 10-methyl ester (9CI)
- Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester
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- Inchi: 1S/C59H74N12O19S/c1-30(72)50(71-57(87)40(23-32-13-15-34(73)16-14-32)67-55(85)42(26-48(77)78)68-52(82)38(17-19-45(60)74)65-51(81)37-18-20-46(75)63-37)58(88)62-29-47(76)64-41(25-33-28-61-36-12-8-7-11-35(33)36)54(84)66-39(21-22-91-3)53(83)69-43(27-49(79)80)56(86)70-44(59(89)90-2)24-31-9-5-4-6-10-31/h4-16,28,30,37-44,50,61,72-73H,17-27,29H2,1-3H3,(H2,60,74)(H,62,88)(H,63,75)(H,64,76)(H,65,81)(H,66,84)(H,67,85)(H,68,82)(H,69,83)(H,70,86)(H,71,87)(H,77,78)(H,79,80)/t30-,37+,38+,39+,40+,41+,42+,43+,44+,50+/m1/s1
- InChI Key: CKGYLINKFIOISK-GGWFMQOSSA-N
- SMILES: S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)OC)CC1C=CC=CC=1)=O)CC(=O)O)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CNC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(=O)O)NC([C@H](CCC(N)=O)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 449.198442
- Monoisotopic Mass: 449.198442
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 91
- Rotatable Bond Count: 37
- Complexity: 2590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 517
Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester Related Literature
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1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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